Cas no 59099-79-5 (3-BUTYN-1-OL, 4-(4-BROMOPHENYL)-)
3-BUTYN-1-OL, 4-(4-BROMOPHENYL)- Chemical and Physical Properties
Names and Identifiers
-
- 3-BUTYN-1-OL, 4-(4-BROMOPHENYL)-
- CS-0227511
- 4-(4-broMophenyl)but-3-yn-1-ol
- SCHEMBL12139282
- 59099-79-5
-
- Inchi: 1S/C10H9BrO/c11-10-6-4-9(5-7-10)3-1-2-8-12/h4-7,12H,2,8H2
- InChI Key: LFAYOHVYLGSCIR-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C#CCCO)=CC=1
Computed Properties
- Exact Mass: 223.98368Da
- Monoisotopic Mass: 223.98368Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 20.2Ų
3-BUTYN-1-OL, 4-(4-BROMOPHENYL)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1298181-1g |
4-(4-Bromophenyl)but-3-yn-1-ol |
59099-79-5 | 98% | 1g |
¥11281.00 | 2024-05-07 |
3-BUTYN-1-OL, 4-(4-BROMOPHENYL)- Related Literature
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 3-BUTYN-1-OL, 4-(4-BROMOPHENYL)-
Chemical Profile of 3-BUTYN-1-OL, 4-(4-BROMOPHENYL)- (CAS No. 59099-79-5)
3-BUTYN-1-OL, 4-(4-BROMOPHENYL)-, identified by its Chemical Abstracts Service (CAS) number 59099-79-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and material science. This compound, featuring a butynyl alcohol moiety linked to a brominated phenyl ring, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and drug development.
The molecular structure of 3-butyn-1-ol, 4-(4-bromophenyl)- consists of a propynyl group (-C≡CH) attached to a hydroxyl (-OH) functional group, which is further connected to a phenyl ring substituted with a bromine atom at the para position. This arrangement imparts distinct reactivity patterns, making it a versatile building block for constructing more complex molecules. The presence of both the hydroxyl and bromine substituents allows for diverse chemical transformations, including nucleophilic substitution, elimination reactions, and cross-coupling processes.
In recent years, 3-butyn-1-ol, 4-(4-bromophenyl)- has been explored in the development of novel therapeutic agents. Its unique structural features make it particularly interesting for the synthesis of bioactive molecules targeting various disease pathways. For instance, researchers have utilized this compound as a precursor in the preparation of small-molecule inhibitors that modulate enzyme activity. The bromine atom on the phenyl ring serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures found in many pharmaceuticals.
One notable application of 3-butyn-1-ol, 4-(4-bromophenyl)- is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in cancer and inflammatory diseases. By incorporating the butynyl alcohol moiety into drug candidates, scientists can fine-tune solubility and metabolic stability while leveraging the reactivity of the triple bond for further functionalization. The bromophenyl group enhances binding affinity to target proteins through hydrophobic interactions and can be modified post-synthetically to optimize pharmacokinetic properties.
Advances in computational chemistry have also facilitated the use of 3-butyn-1-ol, 4-(4-bromophenyl)- in structure-based drug design. Molecular modeling studies indicate that this compound can adopt multiple conformations depending on its environment, offering flexibility in binding to biological targets. The hydroxyl group provides a hydrogen bonding capability, which is crucial for stabilizing interactions with polar residues in protein active sites. Meanwhile, the electron-withdrawing nature of the bromine atom can modulate electronic properties, influencing charge distribution and reactivity.
The pharmaceutical industry has shown particular interest in derivatives of 3-butyn-1-ol, 4-(4-bromophenyl)- due to their potential as antiviral and anticancer agents. For example, researchers have synthesized analogs that exhibit inhibitory activity against viral proteases by mimicking natural substrates or by disrupting enzyme active sites. The ability to introduce diverse substituents onto the butynyl alcohol backbone allows for rapid optimization of potency and selectivity. Additionally, the bromophenyl moiety can be used to link multiple pharmacophores together, creating polypharmacological entities with enhanced therapeutic profiles.
In material science, 3-butyn-1-ol, 4-(4-bromophenyl)- has been employed in the development of advanced polymers and coatings. Its reactive triple bond enables polymerization through various routes, including chain-growth mechanisms similar to those used for polypropylene or polystyrene. However, due to its polar functional groups, polymers derived from this compound may exhibit different thermal and mechanical properties compared to traditional hydrocarbons. These materials are being investigated for applications in electronics, where precise control over molecular architecture is essential for optimizing performance.
The synthesis of 3-butyn-1-ol, 4-(4-bromophenyl)- typically involves multi-step organic transformations starting from commercially available precursors such as 4-bromobenzaldehyde or 4-bromoacetone. Key steps often include condensation reactions to form the butynaldehyde derivative followed by reduction to yield the desired alcohol. Palladium-catalyzed cross-coupling reactions may also be employed to introduce additional functional groups or modify existing ones. The efficiency and scalability of these synthetic routes are critical factors in industrial applications.
Recent research highlights have demonstrated innovative uses of 3-butyn-1-ol, 4-(4-bromophenyl)- in bioconjugation chemistry. By reacting it with biomolecules such as peptides or nucleotides via click chemistry strategies like copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), scientists can create novel biotherapeutics with tailored properties. These conjugates are being explored for targeted drug delivery systems where specific recognition motifs are linked to cytotoxic agents or imaging probes.
The environmental impact of using 3-butyn-1-ol, 4-(4-bromophenyl)- as an intermediate has also been addressed in recent studies. Efforts have focused on developing greener synthetic methodologies that minimize waste generation and reduce reliance on hazardous reagents. Biocatalytic approaches using engineered enzymes have shown promise in facilitating selective transformations while maintaining high yields under mild conditions.
In conclusion,3-butyn-1-ol, (CAS No. 59099-79) plays a pivotal role across multiple scientific disciplines due to its versatile structural features and reactivity patterns。 Its applications span pharmaceutical development、material science、and biotechnology,with ongoing research uncovering new possibilities for its use。 As synthetic chemists continue to refine methodologies for handling this compound,its importance is expected to grow further,driving innovation across industries reliant on advanced chemical solutions。
59099-79-5 (3-BUTYN-1-OL, 4-(4-BROMOPHENYL)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)